![molecular formula C10H8N2S2 B562386 [2,2'-Bipyridine]-4,4'(1H,1'H)-dithione CAS No. 101028-40-4](/img/structure/B562386.png)
[2,2'-Bipyridine]-4,4'(1H,1'H)-dithione
Overview
Description
2,2’-Bipyridine is a heterocyclic compound with the formula (C5H4N)2. It is a bipyridine, consisting of two pyridyl rings joined at the 2 position .
Synthesis Analysis
The synthesis of related compounds often involves the reaction of 2,2’-bipyridine with other reagents. For example, the synthesis of a complex was achieved by reacting stoichiometric quantities of 2,2’-bipyridine with Co(phen)2(H2O)23 in refluxing ethanol .Molecular Structure Analysis
The structure of 2,2’-bipyridine derivatives depends on the parent scaffold, type of N-alkylation, number of quaternized nitrogen atoms, planarity, and counter ion .Chemical Reactions Analysis
Bipyridinium salts, which are related to 2,2’-bipyridine, are popular due to their applications in redox flow batteries .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. For example, 4,4’-Bis(1H-benzimidazol-2-yl)-2,2’-bipyridine has a density of 1.4±0.1 g/cm3, a boiling point of 766.4±70.0 °C at 760 mmHg, and a molar refractivity of 116.9±0.3 cm3 .Scientific Research Applications
- Role of 2,2’-Bipyridine-4,4’(1H,1’H)-dithione : Lewis et al. developed an efficient method to synthesize 2,2’-bipyridine macrocycles, which serve as versatile intermediates for rotaxane synthesis. These macrocycles are challenging to access but can now be obtained in remarkable yields (typically >65%) from simple starting materials. The macrocycles are efficiently converted to rotaxanes under AT-CuAAC conditions .
- Role of 2,2’-Bipyridine-4,4’(1H,1’H)-dithione : The compound forms complexes with metal ions (e.g., PdII and PtII) and nucleobases. By analyzing the NMR spectra, researchers have identified various binding modes, including 1:1, 1:2, and 2:2 complexes. Understanding these interactions aids in designing functional materials .
- Role of 2,2’-Bipyridine-4,4’(1H,1’H)-dithione : PdII complexes containing 2,2’-bipyridine-4,4’(1H,1’H)-dithione ligands were synthesized. These complexes exhibit CO-releasing properties, making them interesting candidates for controlled CO delivery in biomedical applications .
Rotaxane Synthesis
Metal Complexes and Binding Modes
CO-Releasing Properties
Safety and Hazards
properties
IUPAC Name |
2-(4-sulfanylidene-1H-pyridin-2-yl)-1H-pyridine-4-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2S2/c13-7-1-3-11-9(5-7)10-6-8(14)2-4-12-10/h1-6H,(H,11,13)(H,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVGFTBGCXCYEFM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=CC1=S)C2=CC(=S)C=CN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30718707 |
Source
|
| Record name | [2,2'-Bipyridine]-4,4'(1H,1'H)-dithione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30718707 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2,2'-Bipyridine]-4,4'(1H,1'H)-dithione | |
CAS RN |
101028-40-4 |
Source
|
| Record name | [2,2'-Bipyridine]-4,4'(1H,1'H)-dithione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30718707 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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